Cas no 313662-16-7 (N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)thiophene-2-carboxamide)

• Product Name: N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)thiophene-2-carboxamide
• CAS No: 313662-16-7
• MF: C₁₄H₁₂N₂OS₂
• MW: 288.387880325317
• CID: 5038131
• PubChem ID: 573725
• Update Time: 2025-05-19

N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)thiophene-2-carboxamide
• Oprea1_187995
• Oprea1_410766
• BBL018874
• STK271041
• ST004426
• T8601
• N-(3-cyano(4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl))-2-thienylcarboxamide
• N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-thiophenecarboxamide
• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)thiophene-2-carboxamide
• N-(3-Cyano-4,
• N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)thiophene-2-carboxamide

• Inchi： 1S/C14H12N2OS2/c15-8-10-9-4-1-2-5-11(9)19-14(10)16-13(17)12-6-3-7-18-12/h3,6-7H,1-2,4-5H2,(H,16,17)
• InChI Key： QQEDJFZGROIGHM-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)NC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 288.03910536g/mol
• Monoisotopic Mass: 288.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)thiophene-2-carboxamide

N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)thiophene-2-carboxamide (CAS No. 313662-16-7): A Comprehensive Overview

N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)thiophene-2-carboxamide (CAS No. 313662-16-7) is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBTA (Thiophene-Benzothiophene Amide), has garnered significant attention due to its unique structural features and potential therapeutic applications. This article provides a detailed overview of TBTA, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

TBTA is a heterocyclic compound characterized by a thiophene ring fused with a benzothiophene moiety. The presence of the cyano group and the amide linkage imparts specific chemical and physical properties to the molecule. The molecular formula of TBTA is C₁₅H₁₃NOS₂, with a molecular weight of approximately 287.39 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol.

The structural complexity of TBTA allows for a wide range of chemical modifications, making it an attractive scaffold for drug discovery. The cyano group can be easily converted into various functional groups through well-established synthetic routes, enhancing the compound's pharmacological profile. Additionally, the amide linkage provides opportunities for further derivatization, enabling the exploration of structure-activity relationships (SAR) in medicinal chemistry studies.

Biological Activities and Mechanisms of Action

TBTA has been extensively studied for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. Recent research has highlighted its potential as a lead compound for the development of novel therapeutics in these areas.

Anti-Inflammatory Activity: TBTA has shown significant anti-inflammatory effects in both in vitro and in vivo models. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The mechanism underlying this activity involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation. This makes TBTA a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-Cancer Activity: TBTA exhibits potent anti-cancer properties against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase-dependent pathways and the inhibition of cell cycle progression. Additionally, TBTA has been shown to target multiple signaling pathways involved in cancer progression, such as PI3K/AKT and MAPK/ERK pathways. These findings suggest that TBTA could be developed into an effective anticancer agent with broad-spectrum activity.

Neuroprotective Activity: Emerging evidence suggests that TBTA may have neuroprotective effects against neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In vitro studies have demonstrated that it can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes. Furthermore, TBTA has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of TBTA has been evaluated in several preclinical studies, with promising results. However, more extensive clinical trials are needed to validate its safety and efficacy in human subjects. Current research efforts are focused on optimizing the pharmacokinetic properties of TBTA to enhance its bioavailability and reduce potential side effects.

In preclinical studies, TBTA has demonstrated favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These properties make it an attractive candidate for further clinical development. Ongoing clinical trials are investigating its efficacy in treating various diseases, including inflammatory disorders and cancer.

Conclusion

N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)thiophene-2-carboxamide (CAS No. 313662-16-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive scaffold for drug discovery. Further research is warranted to fully explore its therapeutic applications and optimize its pharmacological properties for clinical use.